Cas no 111381-90-9 (1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear)
111381-90-9 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear
CAS No:111381-90-9
MF:C26H42O4
MW:418.609288692474
CID:193628
PubChem ID:86118
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear
- 1,2-Benzenedicarboxylic acid, heptyl undecyl ester, branched and linear
- 1,2-Benzenedicarboxylic acid,C7-11-branched and linear dialkyl ester
- 1,2-Benzenedicarboxylic acid,heptyl undecyl ester
- Branched and linear heptyl undecyl phthalate
- heptyl undecyl phthalate,branched and linear
- DI(HEPTYL-UNDECYL)PHTHALATE
- heptyl undecyl phthalate, branched and linear
- 1,2-Benzenedicarboxylic acid, heptyl undecyl ester
- 1,2-Benzenedicarboxylic acid, C7-11-branched and linear dialkyl ester
- 1,2-Benzenedicarboxylic acid, 1-heptyl 2-undecyl ester, branched and linear
- 1-O-(3-ethylpentyl) 2-O-(2-propyloctyl) benzene-1,2-dicarboxylate
- 111381-90-9
-
- Inchi: 1S/C26H42O4/c1-5-9-10-11-15-22(14-6-2)20-30-26(28)24-17-13-12-16-23(24)25(27)29-19-18-21(7-3)8-4/h12-13,16-17,21-22H,5-11,14-15,18-20H2,1-4H3
- InChI Key: GWGJJINTDSPRJM-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCCC(CC)CC)=O)CC(CCC)CCCCCC
Computed Properties
- Exact Mass: 668.57400
- Monoisotopic Mass: 418.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 20
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.1
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 0.973
- Boiling Point: 405.7°Cat760mmHg
- Flash Point: 216.3°C
- Refractive Index: 1.489
- PSA: 80.26000
- LogP: 12.36340
1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
111381-90-9 (1,2-Benzenedicarboxylicacid, 1-heptyl 2-undecyl ester, branched and linear) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 84-61-7(Dicyclohexyl phthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 94-50-8(Octyl benzoate)
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